(1-Ethylpiperidin-4-yl)methanamine dihydrochloride
Description
(1-Ethylpiperidin-4-yl)methanamine dihydrochloride, also known as N-ethyl-4-piperidinylmethylamine dihydrochloride, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a key intermediate in the synthesis of various drugs, including the popular antidepressant drug, Venlafaxine. The compound has been extensively studied for its potential applications in the field of medicinal chemistry and drug discovery.
Scientific Research Applications
Serotonin 5-HT1A Receptor-Biased Agonists
- Discovery and Therapeutic Potential : Research on novel derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine has led to the discovery of compounds with high affinity and selectivity for serotonin 5-HT1A receptors. These compounds exhibit biased agonism, preferentially targeting various signaling pathways, which translates into distinct in vivo profiles with potential therapeutic applications in CNS pathologies. Compounds have demonstrated promising antidepressant-like effects and reduced side effects in animal models, suggesting their potential as drug candidates for treating depression and other related disorders (Sniecikowska et al., 2020).
ERK1/2 Phosphorylation-Preferring Agonists
- Antidepressant-like Activity : Another study focused on novel aryloxyethyl derivatives of 1-(1-benzoylpiperidin-4-yl)methanamine, identifying them as serotonin 5-HT1A receptor-biased agonists. These compounds showed a preference for ERK1/2 phosphorylation, a signaling pathway, displaying high receptor affinity and selectivity. The lead structure demonstrated not only significant antidepressant-like activity but also robust stimulation of ERK1/2 phosphorylation in the rat cortex, indicating its potential as an effective treatment for depression (Sniecikowska et al., 2019).
Structural and Pharmacological Insights
- Synthesis and Structural Analysis : Studies on compounds structurally related to "(1-Ethylpiperidin-4-yl)methanamine dihydrochloride" provide insights into their synthesis, characterization, and potential applications. For instance, the synthesis of R-3-aminopiperidine dihydrochloride from ethyl nipecotate highlights the methodologies involved in creating piperidine derivatives, which are valuable for further pharmaceutical research and development (Jiang Jie-yin, 2015).
properties
IUPAC Name |
(1-ethylpiperidin-4-yl)methanamine;dihydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18N2.2ClH/c1-2-10-5-3-8(7-9)4-6-10;;/h8H,2-7,9H2,1H3;2*1H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LHQIFKIIHXLSPP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC(CC1)CN.Cl.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H20Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(1-Ethylpiperidin-4-yl)methanamine dihydrochloride | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 2-{[1-benzyl-5-(hydroxymethyl)-1H-imidazol-2-yl]sulfanyl}acetate](/img/structure/B2929147.png)
![1-(1-((Benzo[d]isoxazol-3-ylmethyl)sulfonyl)piperidin-4-yl)-3-methylimidazolidine-2,4-dione](/img/structure/B2929156.png)
![8-(2,4-dimethylphenyl)-3-(4-fluorobenzyl)-1,7-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione](/img/structure/B2929159.png)
![4-[2-[Methyl(2,2,2-trifluoroethyl)amino]propanoyl]morpholine-3-carbonitrile](/img/structure/B2929160.png)
![2-chloro-N-[2-(1H-indol-3-yl)-2-(thiophen-2-yl)ethyl]pyridine-3-carboxamide](/img/structure/B2929161.png)
![1-Cyclopropyl-3-[3-(2-cyclopropylbenzimidazol-1-yl)azetidin-1-yl]pyrrolidin-2-one](/img/structure/B2929163.png)
